molecular formula C9H9ClN2 B080443 6-chloro-1,2-dimethyl-1H-benzo[d]imidazole CAS No. 14537-47-4

6-chloro-1,2-dimethyl-1H-benzo[d]imidazole

Cat. No. B080443
CAS RN: 14537-47-4
M. Wt: 180.63 g/mol
InChI Key: PXHZAFCSTGGQSG-UHFFFAOYSA-N
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Description

6-Chloro-1,2-dimethyl-1H-benzo[d]imidazole is an organic compound belonging to the class of heterocyclic compounds. It is a colorless solid with a molecular weight of 206.59 g/mol, and it is soluble in both water and ethanol. 6-Chloro-1,2-dimethyl-1H-benzo[d]imidazole is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes. It is also used in the manufacture of other organic compounds and as a catalyst in some reactions.

Scientific Research Applications

Therapeutic Potential

Imidazole, the core structure of “6-chloro-1,2-dimethyl-1H-benzo[d]imidazole”, has been found to have a broad range of chemical and biological properties . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Synthesis of Functional Molecules

Imidazole heterocycles are key components to functional molecules that are used in a variety of everyday applications . Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole .

Antitumor Activity

Some imidazole derivatives, such as 2-(5-butyl-3-chloro-1-substituted-1H-pyrrol-2-yl)-1H-benzo[d]imidazole, have been synthesized and evaluated for antitumor activity against HeLa cancer cell line .

Blocking of AQ Signal Reception

In some research, it has been found that successful pharmacological blocking of AQ signal reception at the level of PqsR leads to a reduced transcription of the pqsA-lux genes and ultimately reduction in the luminescence readout .

Development of Novel Drugs

Due to the increasing public health problems caused by Antimicrobial resistance (AMR) in drug therapy, there is a necessity for the development of a new drug that overcomes the AMR problems . Imidazole containing moiety occupied a unique position in heterocyclic chemistry , and thus “6-chloro-1,2-dimethyl-1H-benzo[d]imidazole” could potentially be used in the development of novel drugs.

properties

IUPAC Name

6-chloro-1,2-dimethylbenzimidazole
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InChI

InChI=1S/C9H9ClN2/c1-6-11-8-4-3-7(10)5-9(8)12(6)2/h3-5H,1-2H3
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InChI Key

PXHZAFCSTGGQSG-UHFFFAOYSA-N
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Canonical SMILES

CC1=NC2=C(N1C)C=C(C=C2)Cl
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Molecular Formula

C9H9ClN2
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DSSTOX Substance ID

DTXSID60311265
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Molecular Weight

180.63 g/mol
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Product Name

6-chloro-1,2-dimethyl-1H-benzo[d]imidazole

CAS RN

14537-47-4
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